Cas no 2071700-86-0 (3-Isocyanato-2H-chromene)

• Product Name: 3-Isocyanato-2H-chromene
• CAS No: 2071700-86-0
• MF: C₁₀H₇NO₂
• MW: 173.168082475662
• MDL: MFCD29033884
• CID: 4728396
• PubChem ID: 119056876
• Update Time: 2025-09-24

3-Isocyanato-2H-chromene Chemical and Physical Properties

Names and Identifiers

• 3-isocyanato-2H-chromene
• 3-Isocyanato-2H-chromene

• MDL： MFCD29033884
• Inchi： 1S/C10H7NO2/c12-7-11-9-5-8-3-1-2-4-10(8)13-6-9/h1-5H,6H2
• InChI Key： CIROYHXZUTYXDG-UHFFFAOYSA-N
• SMILES： O1CC(=CC2C=CC=CC1=2)N=C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 266
• Topological Polar Surface Area: 38.7

Additional information on 3-Isocyanato-2H-chromene

Professional Introduction to Compound with CAS No. 2071700-86-0 and Product Name: 3-Isocyanato-2H-chromene

The compound with the CAS number 2071700-86-0 and the product name 3-Isocyanato-2H-chromene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This heterocyclic compound, characterized by its isocyanate functional group, has garnered considerable attention due to its versatile applications in synthetic chemistry and potential therapeutic utilities.

3-Isocyanato-2H-chromene belongs to the chromene family, a class of compounds known for their broad spectrum of biological activities. The presence of the isocyanate group (–NCO) at the 3-position of the chromene ring introduces unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules. This reactivity has been exploited in various chemical transformations, including condensation reactions with amines and alcohols, leading to the formation of urethanes and carbamates.

Recent research has highlighted the potential of 3-Isocyanato-2H-chromene in medicinal chemistry. Its structural framework allows for modifications that can enhance bioavailability and target specific biological pathways. For instance, studies have demonstrated its utility in developing novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The isocyanate group can be selectively functionalized to introduce pharmacophores that interact with biological targets, thereby modulating disease processes.

In addition to its pharmaceutical applications, 3-Isocyanato-2H-chromene has shown promise in materials science. The compound's ability to undergo polymerization reactions has been explored in creating advanced polymers with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for use in high-performance coatings and adhesives. The chromene core also contributes to optical properties, such as fluorescence, which are valuable in optoelectronic devices.

The synthesis of 3-Isocyanato-2H-chromene involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the isocyanate group necessitates careful handling due to its reactivity with moisture and nucleophiles. Advanced synthetic methodologies, including catalytic processes and flow chemistry, have been employed to improve yield and purity. These advancements have enabled researchers to produce 3-Isocyanato-2H-chromene on a larger scale, facilitating further exploration of its applications.

Current research efforts are focused on expanding the chemical space accessible through 3-Isocyanato-2H-chromene derivatives. By incorporating different substituents into the chromene ring or modifying the isocyanate group, scientists aim to discover new compounds with enhanced efficacy and reduced side effects. Computational modeling and high-throughput screening techniques are being utilized to accelerate this discovery process. These approaches allow for rapid evaluation of thousands of molecular structures, identifying promising candidates for further investigation.

The role of 3-Isocyanato-2H-chromene in drug discovery is further underscored by its ability to serve as a scaffold for structure-based drug design. By understanding how this compound interacts with biological targets at the molecular level, researchers can design analogs that exhibit improved binding affinity and selectivity. This strategy has been successful in developing drugs that outperform existing treatments by targeting specific disease mechanisms more effectively.

Moreover, the environmental impact of using 3-Isocyanato-2H-chromene as a building block has been a point of consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. Solvent-free reactions and biocatalytic methods are among the innovations being explored to make the production process more sustainable. These initiatives align with broader goals in chemical manufacturing to promote eco-friendly practices without compromising efficiency.

The future prospects for 3-Isocyanato-2H-chromene appear promising, with ongoing research expected to unlock new applications across multiple disciplines. As our understanding of its chemical properties deepens, so too will its utility in pharmaceuticals, materials science, and beyond. Collaborative efforts between academia and industry will be essential in translating laboratory discoveries into practical solutions that address global challenges.